(E)-3-((3-acetylphenyl)amino)-2-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (E)-3-(3-acetylanilino)-2-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C21H15N3O3S/c1-13(25)14-3-2-4-17(7-14)23-10-16(9-22)21-24-18(11-28-21)15-5-6-19-20(8-15)27-12-26-19/h2-8,10-11,23H,12H2,1H3/b16-10+
• InChI Key: IQPKTXZBVDIBJZ-MHWRWJLKSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC=C(C#N)C2=NC(=CS2)C3=CC4=C(C=C3)OCO4
• Isomeric SMILES: CC(=O)C1=CC(=CC=C1)N/C=C(\C#N)/C2=NC(=CS2)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C21H15N3O3S
• Molecular Weight: 389.4 g/mol

Description

(E)-3-((3-acetylphenyl)amino)-2-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)acrylonitrile is a useful research compound. Its molecular formula is C21H15N3O3S and its molecular weight is 389.43. The purity is usually 95%.
BenchChem offers high-quality (E)-3-((3-acetylphenyl)amino)-2-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)acrylonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-((3-acetylphenyl)amino)-2-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)acrylonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiproliferative and Apoptotic Activities

Benzothiazoles, including compounds structurally related to (E)-3-((3-acetylphenyl)amino)-2-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)acrylonitrile, have shown significant biological activities. For instance, a study by Repický et al. (2009) revealed that benzothiazoles induce apoptosis and inhibit the proliferation of human leukemia cells through reactive oxygen species (ROS) and mitochondrial-mediated death signaling pathways, highlighting their potential in cancer therapeutics Repický et al., 2009.

Chemical Synthesis and Reactivity

Shablykin et al. (2010) explored the reactions of 2-acylamino-3,3-dichloroacrylonitriles with 2-aminothiophenol, leading to derivatives that further undergo transformations to yield benzothiazol-2-yl oxazole derivatives. This work demonstrates the versatility of acrylonitrile derivatives in synthesizing complex heterocyclic compounds Shablykin et al., 2010.

Selective Inhibitors

A novel class of selective inhibitors of acetylcholinesterase (AChE) has been identified in (E)-2-(benzo[d]thiazol-2-yl)-3-heteroarylacrylonitriles. These compounds, including derivatives structurally related to (E)-3-((3-acetylphenyl)amino)-2-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)acrylonitrile, exhibit promising AChE inhibitory activity, suggesting potential applications in treating diseases such as Alzheimer's Pedro de la Torre et al., 2012.